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Compound of Interest

Compound Name: NH2-PEG10-C2-dimethylamino

Cat. No.: B11930107 Get Quote

Technical Guide: NH2-PEG10-C2-dimethylamino
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional PROTAC

(Proteolysis Targeting Chimera) linker, NH2-PEG10-C2-dimethylamino. This linker is a

valuable tool in the development of targeted protein degraders, offering a flexible polyethylene

glycol (PEG) spacer with terminal primary amine and dimethylamino groups for versatile

conjugation strategies.

Core Compound Information
Structure:

NH2-(CH2CH2O)10-CH2CH2-N(CH3)2

Molecular Formula: C24H52N2O10[1]

Molecular Weight: 528.68 g/mol [1]

CAS Number: A specific CAS (Chemical Abstracts Service) registry number for NH2-PEG10-
C2-dimethylamino has not been identified in publicly available databases or supplier

documentation as of the compilation of this guide. Researchers should rely on the molecular

formula and weight for precise identification.
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Physicochemical and Safety Data
A summary of the available data for NH2-PEG10-C2-dimethylamino is presented below. This

information is primarily derived from supplier safety data sheets.

Property Value Reference

Physical State Powder [1]

Oral Toxicity
Acute toxicity, Oral (Category

4)
[1]

Aquatic Toxicity

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Storage Conditions

2 years at -20°C (Powder), 2

weeks at 4°C in DMSO, 6

months at -80°C in DMSO

[1]

Commercial Suppliers
Several chemical suppliers offer NH2-PEG10-C2-dimethylamino for research and

development purposes. The following table provides a non-exhaustive list of known suppliers.

Supplier Product Name Catalog Number

MedchemExpress
NH2-PEG10-C2-

dimethylamino
HY-136367

DC Chemicals
NH2-PEG10-C2-

dimethylamino
DC44356

TargetMol
NH2-PEG10-C2-

dimethylamino
T9A1839

Experimental Protocols and Applications
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NH2-PEG10-C2-dimethylamino is primarily utilized as a linker in the synthesis of PROTACs.

The primary amine serves as a reactive handle for conjugation to a ligand for an E3 ubiquitin

ligase, while the dimethylamino group can be used for attachment to a target protein ligand or

to modify the physicochemical properties of the final PROTAC molecule.

A generalized experimental workflow for the synthesis of a PROTAC using this linker is outlined

below.

General PROTAC Synthesis Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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